Cas no 2757913-05-4 (tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate)

• Product Name: tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate
• CAS No: 2757913-05-4
• MF: C₁₁H₁₉F₂NO₂S
• MW: 267.335869073868
• CID: 6293096
• PubChem ID: 165757786
• Update Time: 2025-10-24

tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37100422
• tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate
• 2757913-05-4

• Inchi： 1S/C11H19F2NO2S/c1-9(2,3)16-8(15)14-6-10(7-17)4-11(12,13)5-10/h17H,4-7H2,1-3H3,(H,14,15)
• InChI Key： ZOAPCNOCILZTGD-UHFFFAOYSA-N
• SMILES： SCC1(CNC(=O)OC(C)(C)C)CC(C1)(F)F

Computed Properties

• Exact Mass: 267.11045635g/mol
• Monoisotopic Mass: 267.11045635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate

tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate, identified by the CAS number 2757913-05-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with fluorine atoms and a sulfanylmethyl group, further modified by a tert-butyl carbamate moiety. The combination of these functional groups imparts distinctive chemical properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of cyclobutane-based compounds in drug discovery and materials science. The presence of fluorine atoms in the cyclobutane ring enhances the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the sulfanylmethyl group introduces sulfur-based reactivity, which can be exploited in various chemical transformations. The tert-butyl carbamate group further modulates the molecule's solubility and pharmacokinetic properties, making it suitable for targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and carbonyl chemistry. The key intermediates include a fluorinated cyclobutane derivative and a sulfanylmethyl-containing precursor. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.

The application of tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate extends beyond traditional pharmaceuticals. Its unique electronic properties make it a valuable component in the development of advanced materials, such as polymers and coatings. Recent advancements in nanotechnology have also explored its potential as a building block for constructing nanostructured materials with tailored mechanical and thermal properties.

From an environmental perspective, the compound's biodegradability and eco-toxicity are critical considerations. Preliminary studies indicate that under specific conditions, this compound exhibits moderate biodegradability, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, tert-butyl N-{[3,3-difluoro-1-(sulfanylmethyl)cyclobutyl]methyl}carbamate represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in modern chemistry and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing technological innovations while addressing global challenges in health and sustainability.